7-(3-methoxyphenyl)-1,3-dimethyl-5-((2-(4-methylpiperidin-1-yl)-2-oxoethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(3-methoxyphenyl)-1,3-dimethyl-5-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanylpyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H27N5O4S/c1-14-8-10-28(11-9-14)17(29)13-33-21-18-20(26(2)23(31)27(3)22(18)30)24-19(25-21)15-6-5-7-16(12-15)32-4/h5-7,12,14H,8-11,13H2,1-4H3
• InChI Key: SAQYCVVBIUDKKX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC(=CC=C4)OC
• Molecular Formula: C23H27N5O4S
• Molecular Weight: 469.6 g/mol

Description

This compound is a pyrimido[4,5-d]pyrimidine derivative. Pyrimido[4,5-d]pyrimidines are a class of compounds that have shown therapeutic interest and have been used in the development of new therapies.

Scientific Research Applications

Molecular Structure and Crystallography

Studies have elucidated the molecular and crystal structures of related pyrimidine derivatives, revealing how paired C-H...O hydrogen bonds, pi-pi stacking interactions, and various conformations contribute to their stability and interactions. For example, Trilleras et al. (2009) investigated four 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, highlighting similar molecular structures but different crystal structures due to unique hydrogen bonding and stacking interactions (Trilleras, Quiroga, Cobo, Hursthouse, & Glidewell, 2009).

Synthesis and Chemical Reactions

Several studies have focused on synthesizing novel compounds from pyrimidine derivatives, exploring their potential as scaffolds for developing new pharmaceuticals and materials. Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, exhibiting anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Gulevskaya et al. (1994) demonstrated the regioselective amination of condensed pyrimidines, providing insights into the chemical reactivity of these compounds (Gulevskaya, Pozharskii, Shorshnev, & Zheltushkina, 1994).

Nonlinear Optical Properties

Research on the nonlinear optical properties of related compounds, such as styryl dyes containing pyrimidine structures, has revealed their potential for applications in optical materials and devices. Shettigar et al. (2009) investigated the third-order nonlinear optical properties of novel styryl dyes, demonstrating promising results for device applications (Shettigar, Umesh, Poornesh, Manjunatha, & Asiri, 2009).